3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95%

• IUPAC Name: 4-(3-hydroxyphenyl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C15H15NO2/c1-16(2)15(18)12-8-6-11(7-9-12)13-4-3-5-14(17)10-13/h3-10,17H,1-2H3
• InChI Key: AGODGOMALUAEOM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=CC=C2)O
• Molecular Formula: C15H15NO2
• DSSTOX Substance ID: DTXSID80683572
• Molecular Weight: 241.28 g/mol
• CAS RN: 1261896-45-0

Description

3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% (3-DAP) is a chemical compound that has been used extensively in scientific research and laboratory experiments. It is an organic compound with a wide range of applications, including use as a reagent, catalyst, and in analytical chemistry. 3-DAP is a white crystalline solid with a melting point of 120-122°C and a boiling point of 276-278°C. It is also soluble in organic solvents such as alcohols, ethers, and acetone.

Scientific Research Applications

3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis, as a reagent in the preparation of pharmaceuticals, and as a reagent in analytical chemistry. It is also used in the development of new drugs and in the study of enzyme kinetics. Additionally, 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% is used to study the mechanism of action of enzymes and to investigate the interactions between proteins and other molecules.

Mechanism of Action

The mechanism of action of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. It is thought to inhibit the activity of these enzymes by binding to the active site and preventing the binding of the substrate. Additionally, 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% may also act as an allosteric inhibitor, meaning that it can bind to a different site on the enzyme and alter its structure, thereby affecting its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% are not fully understood. However, it is known to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. It has also been shown to have an effect on the activity of other enzymes, such as glutamate decarboxylase and adenosine deaminase. Additionally, 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% has been shown to have an effect on the activity of certain hormones, such as insulin and glucagon.

Advantages and Limitations for Lab Experiments

3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% is a useful reagent for laboratory experiments due to its high yield, low cost, and ease of synthesis. Additionally, it is a relatively stable compound and is soluble in organic solvents, making it an ideal reagent for a variety of laboratory experiments. However, 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% also has some limitations. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable in the presence of acids or bases, making it unsuitable for certain experiments.

Future Directions

There are a variety of potential future directions for research involving 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95%. For example, further research could be conducted to investigate the mechanism of action of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% and its effects on other enzymes and hormones. Additionally, further research could be conducted to investigate the potential use of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% as a drug or therapeutic agent. Furthermore, research could be conducted to explore the potential applications of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% in other areas, such as in the development of new materials or in the study of biological processes. Finally, research could be conducted to investigate the potential toxicological effects of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95%, as well as its potential for use in the diagnosis and treatment of diseases.

Synthesis Methods

3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% is synthesized through a two-step process. The first step involves the reaction of dimethylaminobenzaldehyde and phenylhydrazine in the presence of hydrochloric acid to form the intermediate compound, 4-dimethylaminobenzaldehyde. This is followed by the reaction of 4-dimethylaminobenzaldehyde with p-toluenesulfonyl chloride in the presence of pyridine to form 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95%. The yield of the reaction is typically 95%.